Imidazo[1,5-a][1,3,5]triazin-4(1H)-one

• CAS RN: 145837-60-1
• Molecular Formula: C5H4N4O
• Molecular Weight: 136.11 g/mol
• IUPAC Name: 3H-imidazo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C5H4N4O/c10-5-8-2-7-4-1-6-3-9(4)5/h1-3H,(H,7,8,10)
• InChI Key: YRADOCIULGCUOJ-UHFFFAOYSA-N
• Isomeric SMILES: C1=C2NC=NC(=O)N2C=N1
• SMILES: C1=C2N=CNC(=O)N2C=N1
• synonyms: Imidazo[1,5-a]-1,3,5-triazin-4(1H)-one (9CI)

Description

Imidazo[1,5-a][1,3,5]triazin-4(1H)-one is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. This compound has a fused triazine-imidazole ring system that makes it a versatile building block for the synthesis of various compounds.

Scientific Research Applications

Imidazo[1,5-a][1,3,5]triazin-4(1H)-one has various scientific research applications. It has been used as a building block for the synthesis of various heterocyclic compounds with potential biological activities. For example, imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives have been synthesized and evaluated for their anticancer, antifungal, and antiviral activities. Additionally, imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives have been used as inhibitors of protein kinases, which are involved in various signaling pathways and have been implicated in the development of cancer and other diseases.

Mechanism Of Action

The mechanism of action of imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives varies depending on the specific compound and its biological activity. However, some studies have shown that imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives can inhibit the activity of protein kinases by binding to the ATP-binding site. This inhibition can lead to the disruption of various signaling pathways, which can ultimately result in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
Imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives have been shown to have various biochemical and physiological effects. For example, some derivatives have been shown to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. Additionally, some derivatives have been shown to have antifungal and antiviral activities by inhibiting the growth and replication of fungal and viral cells. Furthermore, some derivatives have been shown to have anti-inflammatory activities by inhibiting the production of inflammatory cytokines.

Advantages And Limitations For Lab Experiments

Imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives have several advantages for lab experiments. They are relatively easy to synthesize and can be modified to achieve specific biological activities. Additionally, they have a broad range of biological activities, making them useful for various research applications. However, imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives also have some limitations. For example, they can be unstable and difficult to purify, which can affect their biological activities. Additionally, some derivatives can have low solubility in water, which can limit their use in biological assays.

Future Directions

There are several future directions for the research of imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives. One direction is the synthesis of new derivatives with improved biological activities and pharmacokinetic properties. Additionally, the development of new synthetic methods for imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives could lead to the discovery of new compounds with unique properties. Furthermore, the elucidation of the mechanism of action of imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives could lead to the development of new therapeutic agents for various diseases. Finally, the development of new analytical methods for the detection and quantification of imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives could lead to the better understanding of their biological activities and pharmacokinetic properties.
Conclusion
In conclusion, imidazo[1,5-a][1,3,5]triazin-4(1H)-one is a versatile heterocyclic compound that has gained significant attention in scientific research due to its unique properties. It has various scientific research applications, including the synthesis of various heterocyclic compounds with potential biological activities. Imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives have been shown to have various biochemical and physiological effects, making them useful for various research applications. However, they also have some limitations that need to be addressed. Finally, there are several future directions for the research of imidazo[1,5-a][1,3,5]triazin-4(1H)-one derivatives, which could lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of imidazo[1,5-a][1,3,5]triazin-4(1H)-one can be achieved through various methods. One of the most commonly used methods is the condensation of 2-aminobenzonitrile with 1,3-diketones followed by cyclization with hydrazine hydrate. Another method involves the reaction of 2-aminobenzonitrile with α,β-unsaturated ketones in the presence of a Lewis acid catalyst. Additionally, imidazo[1,5-a][1,3,5]triazin-4(1H)-one can be synthesized through a one-pot, three-component reaction of 2-aminobenzonitrile, aldehydes, and triethyl orthoformate.